4-(Bromomethyl)benzene-1,2-dicarbonitrile

• CAS RN: 151357-48-1
• Molecular Formula: C9H5BrN2
• Molecular Weight: 221.05 g/mol
• IUPAC Name: 4-(bromomethyl)benzene-1,2-dicarbonitrile
• InChI: InChI=1S/C9H5BrN2/c10-4-7-1-2-8(5-11)9(3-7)6-12/h1-3H,4H2
• InChI Key: PGVWTUZLUZOGDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CBr)C#N)C#N

Description

4-(Bromomethyl)benzene-1,2-dicarbonitrile is a useful research compound. Its molecular formula is C9H5BrN2 and its molecular weight is 221.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Hydroxymethyl-phthalonitrile from step 2 (1.3 g, 8.2 mmol) was dissolved in THF (41 ml) and treated with Ph3P (3.2 g, 12.3 mmol) followed by CBr4 (4 g, 12.3 mmol). The reaction mixture was stirred at room temp. for 21 hours. The solvent was removed in vacuo and the residue purified by flash chromatography (15% EtOAc/Hexane) to yield the desired product.